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Compound of Interest

Compound Name: Anpirtoline hydrochloride

Cat. No.: B1662563 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Anpirtoline hydrochloride is a potent and selective serotonin 5-HT1B receptor

agonist, with additional activity at 5-HT1A, 5-HT2, and 5-HT3 receptors.[1] It is widely used in

research to investigate the role of the serotonergic system in various physiological and

pathological processes, including aggression, depression, and nociception.[2][3] Accurate and

consistent preparation of Anpirtoline hydrochloride stock solutions is critical for obtaining

reliable and reproducible results in cell culture experiments. These application notes provide

detailed protocols for the preparation, sterilization, and storage of Anpirtoline hydrochloride
stock solutions.

Physicochemical Properties
Anpirtoline hydrochloride is typically supplied as a white to off-white or light yellow solid.[2][4]

It is important to be aware of its key properties for accurate stock solution preparation.

Property Value Source

CAS Number 99201-87-3 [5]

Molecular Formula C₁₀H₁₃ClN₂S·HCl

Molecular Weight 265.2 g/mol [1]

Appearance
White to off-white/light yellow

solid
[2][4]
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Solubility Data
Anpirtoline hydrochloride exhibits high solubility in aqueous solutions and common organic

solvents used in cell culture.[1] The choice of solvent depends on the experimental

requirements and the tolerance of the cell line to the solvent.

Solvent
Maximum
Concentration

Notes Source

Water
100 mg/mL (377.1

mM)

Aqueous solutions

may have limited

stability; prepare fresh

if possible.

[1]

DMSO
100 mg/mL (377.06

mM)

Ultrasonic assistance

may be needed. Use

newly opened,

anhydrous DMSO as

it is hygroscopic.

[4][5]

Experimental Protocols
Safety Precautions: Always handle Anpirtoline hydrochloride in a designated area, such as a

chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves.

Protocol 1: High-Concentration Stock Solution in DMSO
(Recommended)
This protocol is recommended for most cell culture applications as DMSO is a versatile solvent

and the high concentration allows for minimal final solvent concentration in the culture medium.

Materials:

Anpirtoline hydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Sterile 0.22 µm syringe filter

Vortex mixer and/or sonicator

Calibrated analytical balance and weigh paper/boat

Sterile serological pipettes and pipette tips

Methodology:

Calculation: Determine the mass of Anpirtoline hydrochloride required to prepare the

desired volume and concentration of the stock solution.

Formula: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 1 mL of 100 mM stock: Mass (g) = 0.1 mol/L × 0.001 L × 265.2 g/mol =

0.02652 g = 26.52 mg

Weighing: Accurately weigh the calculated amount of Anpirtoline hydrochloride powder

and transfer it to a sterile microcentrifuge tube.

Dissolution:

Add the desired volume of sterile DMSO to the tube.

Vortex thoroughly for 1-2 minutes to dissolve the compound.

If precipitation occurs or dissolution is slow, sonicate the solution in a water bath for 5-10

minutes or warm it briefly to 37°C.[4][5] Ensure the solution is clear and free of

particulates.

Sterilization:

To ensure sterility for cell culture, filter the stock solution through a sterile 0.22 µm syringe

filter into a new sterile tube. This is particularly important if the initial dissolution was not

performed under aseptic conditions.
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Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile cryovials to

avoid repeated freeze-thaw cycles.[4]

Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.

Store the aliquots as recommended in the storage table below.

Protocol 2: Aqueous Stock Solution (for DMSO-sensitive
applications)
This protocol is suitable for experiments where DMSO might interfere with cellular functions.

Materials:

Anpirtoline hydrochloride powder

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Other materials as listed in Protocol 1

Methodology:

Calculation & Weighing: Follow steps 1 and 2 from Protocol 1.

Dissolution:

Add the desired volume of sterile water or PBS to the tube.

Vortex thoroughly until the powder is completely dissolved. Anpirtoline hydrochloride is

highly soluble in water, so this should proceed readily.[1]

Sterilization: Filter the solution through a sterile 0.22 µm syringe filter into a sterile receiving

tube.

Aliquoting and Storage:
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Aqueous solutions are generally less stable than DMSO stocks.[6][7] It is strongly

recommended to prepare these solutions fresh on the day of use.

If short-term storage is necessary, store at 2-8°C for no more than 24 hours. For longer-

term storage, aliquots should be frozen, but stability must be validated.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing sterile Anpirtoline HCl stock solutions.
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Storage and Stability
Proper storage is essential to maintain the activity and integrity of Anpirtoline hydrochloride.

Form
Storage
Temperature

Duration Notes Source

Solid Powder 4°C
Short-term (days

to weeks)

Store desiccated

and protected

from light.

[8]

Solid Powder -20°C

Long-term

(months to

years)

Store desiccated

and protected

from light.

[8]

DMSO Stock

Solution
-20°C Up to 1 month

Avoid repeated

freeze-thaw

cycles.

[4][5]

DMSO Stock

Solution
-80°C Up to 6 months

Recommended

for long-term

storage.

[4][5]

Aqueous

Solution
2-8°C ≤ 24 hours

Recommended

to prepare fresh

before each

experiment.

[6][7]

Application in Cell Culture
To treat cells, the concentrated stock solution is diluted directly into the culture medium to

achieve the desired final concentration.

Key Considerations:

Final Solvent Concentration: The final concentration of DMSO in the cell culture medium

should be kept to a minimum, typically below 0.5% (v/v), as higher concentrations can be

cytotoxic. A vehicle control (medium with the same final concentration of DMSO) should

always be included in experiments.
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Homogeneity: After adding the diluted drug to the culture vessel, gently swirl the plate or

flask to ensure even distribution in the medium.

Example Dilution Calculation:

Goal: Prepare 10 mL of cell culture medium with a final Anpirtoline HCl concentration of 10

µM.

Stock Solution Concentration: 100 mM (in DMSO).

Calculation (using V₁C₁ = V₂C₂):

V₁ = (V₂ × C₂) / C₁

V₁ = (10 mL × 10 µM) / 100,000 µM (Note: 100 mM = 100,000 µM)

V₁ = 0.001 mL = 1 µL

Procedure: Add 1 µL of the 100 mM stock solution to 10 mL of culture medium.

Final DMSO Concentration: (1 µL / 10 mL) × 100% = 0.01%, which is well below the typical

toxicity threshold.

Primary Signaling Pathway
Anpirtoline is a potent 5-HT1B receptor agonist.[3] Activation of this G-protein coupled receptor

(GPCR) primarily leads to the inhibition of adenylate cyclase, which in turn decreases

intracellular cyclic AMP (cAMP) levels, modulating neuronal excitability and serotonin release.

[3][9] Anpirtoline also interacts with other serotonin receptors, contributing to its complex

pharmacological profile.[1][10]
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Caption: Anpirtoline HCl's primary signaling via the 5-HT1B receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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